Cas no 23827-24-9 (N-(2,6-Dibromopyridin-3-yl)acetamide)

• Product Name: N-(2,6-Dibromopyridin-3-yl)acetamide
• CAS No: 23827-24-9
• MF: C₇H₆Br₂N₂O
• MW: 293.943339824677
• CID: 4828236
• Update Time: 2025-04-23

N-(2,6-Dibromopyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dibromopyridin-3-yl)acetamide
• N-(2,6-Dibromopyridin-3-yl)acetamide

• Inchi： 1S/C7H6Br2N2O/c1-4(12)10-5-2-3-6(8)11-7(5)9/h2-3H,1H3,(H,10,12)
• InChI Key： JSRLNZJBZPREEX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)Br)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.1
• Topological Polar Surface Area: 42

Additional information on N-(2,6-Dibromopyridin-3-yl)acetamide

N-(2,6-Dibromopyridin-3-yl)acetamide (CAS No. 23827-24-9): A Comprehensive Overview

N-(2,6-Dibromopyridin-3-yl)acetamide (CAS No. 23827-24-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This brominated pyridine derivative is characterized by its unique molecular structure, which combines an acetamide group with a dibromopyridine moiety. The presence of bromine atoms at the 2 and 6 positions of the pyridine ring imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The growing interest in N-(2,6-Dibromopyridin-3-yl)acetamide can be attributed to its versatile applications in drug discovery and development. Researchers are particularly intrigued by its potential as a building block for pharmaceutical intermediates, especially in the synthesis of compounds with biological activity. Recent studies have explored its role in creating novel heterocyclic compounds, which are crucial in modern medicinal chemistry. The compound's molecular structure allows for various modifications, enabling the creation of diverse derivatives with tailored properties.

From a chemical perspective, N-(2,6-Dibromopyridin-3-yl)acetamide exhibits interesting physical and chemical characteristics. Its molecular formula is C₇H₆Br₂N₂O, with a molecular weight of 293.94 g/mol. The compound typically appears as a white to off-white crystalline powder under standard conditions. Its solubility profile makes it suitable for various organic reactions, particularly in polar aprotic solvents. These properties are frequently discussed in research papers focusing on organic synthesis methodologies and structure-activity relationships.

In the context of current research trends, N-(2,6-Dibromopyridin-3-yl)acetamide has been investigated for its potential in developing antimicrobial agents. With the global rise in antibiotic resistance, scientists are actively searching for new chemical scaffolds that could lead to effective treatments. The brominated pyridine core of this compound offers promising features for such applications. Additionally, its role in creating crop protection agents has been explored, aligning with the growing demand for sustainable agricultural solutions.

The synthesis of N-(2,6-Dibromopyridin-3-yl)acetamide typically involves the bromination of appropriate pyridine precursors followed by amidation reactions. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce environmental impact while maintaining high yields. Researchers have developed various catalytic systems and optimized reaction conditions to improve the efficiency of producing this valuable intermediate. These advancements are particularly relevant given the current emphasis on sustainable chemical processes in industrial applications.

Quality control and analytical characterization of N-(2,6-Dibromopyridin-3-yl)acetamide are critical aspects of its production and application. Standard analytical techniques include high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the required purity standards for research and industrial use. The availability of high-quality analytical data has facilitated its adoption in various synthetic pathways and research programs.

Market dynamics for N-(2,6-Dibromopyridin-3-yl)acetamide reflect the growing demand for specialized chemical intermediates. The compound is primarily supplied by fine chemical manufacturers and research chemical providers, with applications spanning academic research, pharmaceutical development, and specialty chemical production. Recent market analyses indicate steady growth in demand, particularly from regions with strong pharmaceutical and agrochemical industries. This trend aligns with broader patterns in the custom synthesis and contract research sectors.

Safety considerations for handling N-(2,6-Dibromopyridin-3-yl)acetamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) should be used when working with this chemical. Storage recommendations typically include keeping the compound in a cool, dry place away from incompatible materials. These precautions are consistent with general chemical safety best practices in research and industrial settings.

Future research directions for N-(2,6-Dibromopyridin-3-yl)acetamide are likely to focus on expanding its applications in medicinal chemistry and materials science. The compound's versatility as a synthetic building block positions it well for exploration in drug discovery programs targeting various disease areas. Additionally, its potential in creating functional materials, such as organic electronic components, represents an exciting frontier for investigation. These developments will be supported by advances in synthetic methodology and analytical techniques.

For researchers and industry professionals seeking information about N-(2,6-Dibromopyridin-3-yl)acetamide, numerous resources are available. Technical data sheets provide essential information about the compound's properties and handling, while scientific literature offers insights into its applications and synthetic utility. The compound's CAS registry number (23827-24-9) serves as a unique identifier for precise searching in chemical databases and regulatory documents. This accessibility of information facilitates its continued use and study across multiple scientific disciplines.